![molecular formula C17H21F4N3O6 B3110871 Azido-PEG4-TFP ester CAS No. 1807505-33-4](/img/structure/B3110871.png)
Azido-PEG4-TFP ester
Overview
Description
Azido-PEG4-TFP ester is a versatile chemical compound used in scientific research. It can be used to conjugate two different proteins or an antibody with a payload by using copper-catalyzed “click” chemistry with the azide to react with terminal alkynes or strained alkynes and by reaction of the TFP ester with a primary amine .
Chemical Reactions Analysis
This compound can undergo copper-catalyzed “click” chemistry with the azide to react with terminal alkynes or strained alkynes . This reaction is used to conjugate two different proteins or an antibody with a payload .Scientific Research Applications
Vibrational Signaling in Polyethyleneglycol Chain
Azido-PEG-succinimide ester oligomers, including azido-PEG4, were studied using relaxation-assisted two-dimensional infrared spectroscopy. This research discovered constant-speed vibrational signaling along the PEG chain, relevant for molecular electronics and biochemistry (Lin & Rubtsov, 2012).
Cell Adhesion, Migration, and Shape Change
Azido-[polylysine-g-PEG], a cell-repellent material, was used to create substrates for controlled cell adhesion, aiding in tissue motility assays and patterned coculturing (van Dongen et al., 2013).
Synthesis of Heterobifunctional PEG Derivatives
Azido-terminated heterobifunctional PEGs, potentially including Azido-PEG4-TFP ester, were synthesized for use in conjugation chemistry, specifically in "click" reactions for ligand attachment (Hiki & Kataoka, 2007).
Tetrafluorophenyl Activated Ester for DNA Arrays
A tetrafluorophenyl (TFP) ester-terminated self-assembled monolayer was developed for DNA array fabrication on gold surfaces, indicating potential applications of TFP esters in biotechnology (Lockett et al., 2008).
Synthesis of Tumor-Associated Glycopeptides
A study on the synthesis of sialyl-T-glycopeptides using Fmoc-OPfp strategy, where OPfp refers to pentafluorophenyl esters, showed applications in the field of immunology and cancer research (Komba et al., 2000).
Quantification of Functionalized PEG Azides
Research on azido-functionalized PEGs, important for drug delivery, focused on quantifying azide incorporation in PEG polymers, crucial for their effective use in targeted drug delivery (Semple et al., 2016).
PEGylation of Degradable Aliphatic Polyesters
A study on α-Methoxy-ω-alkyne PEG tagged with pendent N-hydroxy-succinimidyl activated esters, including TFP esters, highlighted their use in conjugation with amino derivatives and grafting to azido functional aliphatic polyesters (Freichels et al., 2011).
Mechanism of Action
Target of Action
Azido-PEG4-TFP ester is a crosslinking compound . Its primary targets are proteins or antibodies . The compound is designed to conjugate two different proteins or an antibody with a payload .
Mode of Action
The compound interacts with its targets through copper-catalyzed “click” chemistry . The azide group in the compound reacts with terminal alkynes or strained alkynes . The TFP ester group in the compound reacts with a primary amine .
Biochemical Pathways
The compound is involved in the ubiquitin-proteasome system within cells . This system is crucial for selective protein degradation . By joining two essential ligands, the compound forms PROTAC molecules , which are used to degrade specific proteins within cells .
Pharmacokinetics
The compound’s peg-based structure suggests it may have good water solubility and cell membrane permeability , which could impact its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The result of the compound’s action is the formation of covalent bonds between two different proteins or an antibody with a payload . This leads to the selective degradation of specific proteins within cells .
Action Environment
Given that the compound is used in copper-catalyzed “click” chemistry , the presence of copper ions in the environment would be necessary for its action. Other environmental factors such as pH, temperature, and the presence of other reactants could also influence the compound’s action, efficacy, and stability.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Azido-PEG4-TFP ester plays a significant role in biochemical reactions. It can be used to conjugate two different proteins or an antibody with a payload by using copper-catalyzed “click” chemistry with the azide to react with terminal alkynes or strained alkynes and by reaction of the TFP ester with a primary amine .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to react with terminal alkynes or strained alkynes and by reaction of the TFP ester with a primary amine . This allows it to exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
properties
IUPAC Name |
(2,3,5,6-tetrafluorophenyl) 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]propanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F4N3O6/c18-12-11-13(19)16(21)17(15(12)20)30-14(25)1-3-26-5-7-28-9-10-29-8-6-27-4-2-23-24-22/h11H,1-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGVABWOMXXXMSG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)F)OC(=O)CCOCCOCCOCCOCCN=[N+]=[N-])F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F4N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301115732 | |
Record name | Propanoic acid, 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301115732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
439.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1807505-33-4 | |
Record name | Propanoic acid, 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1807505-33-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]-, 2,3,5,6-tetrafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301115732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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